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Compound of Interest

Compound Name: Satavaptan

Cat. No.: B1662539 Get Quote

Absence of a specific Safety Data Sheet (SDS) detailing the disposal procedures for

satavaptan requires researchers, scientists, and drug development professionals to adhere to

established best practices for chemical waste disposal. Consultation with your institution's

Environmental Health and Safety (EHS) department is paramount. Improper disposal can lead

to significant safety hazards and regulatory non-compliance.

When a specific SDS is unavailable for a research compound like satavaptan, it is crucial to

treat the substance as potentially hazardous until a formal waste determination is completed.

This conservative approach ensures the safety of laboratory personnel and the protection of

the environment.

Key Principles for the Disposal of Research
Chemicals
The disposal of pharmaceutical waste is regulated by various agencies, including the

Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA) in the

United States.[1][2] These regulations provide a framework for the safe handling and disposal

of both hazardous and non-hazardous pharmaceutical waste.[3]

Waste Characterization: The individual who generates the chemical waste is responsible for its

initial characterization. This involves assessing the known chemical and physical properties of

the substance to determine if it meets the criteria for hazardous waste as defined by regulatory

bodies.
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Containerization and Labeling:

Use a chemically compatible and leak-proof container for waste collection.

The container must be clearly labeled as "Hazardous Waste."

Do not mix satavaptan waste with other chemical waste streams unless their compatibility is

certain.

Storage:

Store waste in a designated Satellite Accumulation Area (SAA) within the laboratory.

This area should be at or near the point of generation.

Disposal:

Never flush hazardous waste pharmaceuticals down the drain.[2]

Most pharmaceutical waste is incinerated at a licensed medical incineration site.[2]

Drug take-back programs are a safe option for disposing of unwanted medications.

Satavaptan: Chemical and Physical Properties
While a specific SDS is not available, some chemical and physical properties of satavaptan
have been identified, which are crucial for a proper waste characterization.

Property Value

Molecular Formula C₃₃H₄₅N₃O₈S

Molecular Weight 643.8 g/mol

Appearance Solid

Role Vasopressin V2 receptor antagonist, aquaretic

Synonyms SR-121463, SR121463, SR 121463
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This data is compiled from publicly available chemical databases.

Experimental Protocol for Preparing Satavaptan
Waste for Disposal
In the absence of a specific protocol for satavaptan, the following general laboratory procedure

for preparing an unknown research chemical for disposal should be followed:

Personal Protective Equipment (PPE): At a minimum, wear standard laboratory PPE,

including safety goggles, a lab coat, and chemical-resistant gloves.

Waste Container: Select a clean, dry, and chemically compatible container with a secure lid.

The container material should be suitable for organic compounds.

Waste Transfer: If transferring the waste from another container, perform the operation within

a chemical fume hood to minimize the risk of inhalation.

Labeling: Immediately after adding waste to the container, affix a "Hazardous Waste" label.

Fill in all required information, including the full chemical name ("Satavaptan"), and any

known hazards based on available data.

Secure Storage: Tightly close the container and place it in your designated Satellite

Accumulation Area, ensuring secondary containment is in place.

Request Pickup: Follow your institution's established procedure for requesting a hazardous

waste pickup from the EHS department.

Disposal Workflow for Research Chemicals without
an SDS
The following diagram outlines the decision-making process for the proper disposal of a

research chemical, such as satavaptan, when a specific Safety Data Sheet is not available.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1662539?utm_src=pdf-body
https://www.benchchem.com/product/b1662539?utm_src=pdf-body
https://www.benchchem.com/product/b1662539?utm_src=pdf-body
https://www.benchchem.com/product/b1662539?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Satavaptan Waste for Disposal

Is a specific Safety Data Sheet (SDS)
with disposal instructions available?

Follow specific disposal
procedures outlined in the SDS.

Yes

Treat as Potentially Hazardous Waste

No

End: Proper Disposal

Characterize waste based on
known chemical properties.

Containerize in a labeled,
compatible, and sealed container.

Store in a designated
Satellite Accumulation Area (SAA).

Contact Institutional Environmental
Health & Safety (EHS) for guidance.

Arrange for hazardous waste pickup
by EHS or a certified contractor.

Click to download full resolution via product page

Caption: Workflow for the disposal of a research chemical without a specific SDS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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